Cas no 2639434-55-0 (methyl 1-(piperazine-1-carbonyl)piperidine-3-carboxylate)

• Product Name: methyl 1-(piperazine-1-carbonyl)piperidine-3-carboxylate
• CAS No: 2639434-55-0
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6228360
• PubChem ID: 165897841
• Update Time: 2025-06-08

methyl 1-(piperazine-1-carbonyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(piperazine-1-carbonyl)piperidine-3-carboxylate
• EN300-1070792
• 2639434-55-0

• Inchi： 1S/C12H21N3O3/c1-18-11(16)10-3-2-6-15(9-10)12(17)14-7-4-13-5-8-14/h10,13H,2-9H2,1H3
• InChI Key： VEPXTLZQALPPQV-UHFFFAOYSA-N
• SMILES： O=C(N1CCNCC1)N1CCCC(C(=O)OC)C1

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.9Ų

Additional information on methyl 1-(piperazine-1-carbonyl)piperidine-3-carboxylate

Recent Advances in the Study of Methyl 1-(Piperazine-1-carbonyl)piperidine-3-carboxylate (CAS: 2639434-55-0)

Methyl 1-(piperazine-1-carbonyl)piperidine-3-carboxylate (CAS: 2639434-55-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of pharmacologically active molecules. This research brief consolidates the latest findings on its synthesis, biological activity, and applications in drug discovery.

The compound's unique structure, featuring both piperazine and piperidine moieties, makes it a valuable scaffold for designing novel therapeutic agents. Recent synthetic approaches have focused on optimizing yield and purity, with advancements in catalytic methods and green chemistry techniques. These improvements have facilitated its use in high-throughput screening and combinatorial chemistry.

In terms of biological activity, methyl 1-(piperazine-1-carbonyl)piperidine-3-carboxylate has shown promise in modulating various protein targets, including G-protein-coupled receptors (GPCRs) and kinases. Preliminary studies suggest its potential in treating neurological disorders and inflammatory diseases, although further in vivo validation is required.

Recent collaborations between academic and industrial research groups have expanded the compound's applications. For instance, it has been incorporated into libraries for fragment-based drug discovery (FBDD), enabling the identification of lead compounds with enhanced binding affinity and selectivity. Additionally, its role in prodrug design has been explored, particularly in improving pharmacokinetic properties.

Despite these advancements, challenges remain in scaling up synthesis and ensuring consistent bioavailability. Future research directions may include structural derivatization to enhance target specificity and reduce off-target effects. The compound's potential in personalized medicine and targeted therapy also warrants further investigation.

In conclusion, methyl 1-(piperazine-1-carbonyl)piperidine-3-carboxylate (CAS: 2639434-55-0) represents a promising candidate for drug development, with ongoing research uncovering new avenues for its application. Continued interdisciplinary efforts will be crucial in translating these findings into clinically viable therapies.